3-(Oxophenylmethyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole

• Molecular Formula: C15H9N3OS
• Molecular Weight: 279.3 g/mol
• IUPAC Name: phenyl([1,2,4]thiadiazolo[4,5-a]benzimidazol-1-yl)methanone
• InChI: InChI=1S/C15H9N3OS/c19-13(10-6-2-1-3-7-10)14-17-20-15-16-11-8-4-5-9-12(11)18(14)15/h1-9H
• InChI Key: YWTNBGSRRHSFFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=NSC3=NC4=CC=CC=C4N23

Description

3-(Oxophenylmethyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole is a useful research compound. Its molecular formula is C15H9N3OS and its molecular weight is 279.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-butyl-1,2,4-thiadiazolo[4,5-a]benzimidazole-3(2H)-one (6.0 g, 24.3 mmole) and benzoyl cyanide (6.36 g, 48.5 mmole) in 80 mL of dichloromethane was stirred at room temperature for 24 h. The precipitate was filtered and washed with dichloromethane. The crude product was recrystallized from acetone to give 6.48 g (96%) of 3-(oxophenylmethyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole as yellow crystals: mp 190°-191° C.; 1H NMR (CDCl3) δ8.35 (d, 3H), 7.82 (d, 1H), 7.73 (t, 1H), 7.59 (t, 2H), 7.50 (t, 1H), 7.36 (t, 1H) ppm; 13C NMR (CDCl3) δ180.86, 163.69, 150.82, 146.70, 134.79, 134.34, 131.22 (2C), 129.46 (2C), 128.74, 125.82, 122.27, 119.49, 115.23 ppm; IR (KBr) ν1671 cm-1 ; HRMS calcd for C15H9N3OS: 279.0466, found: 279.0475. Anal. Calcd for C15H9N3OS: C, 64.50; H, 3.25; N, 15.04. Found: C, 63.93; H, 3.10; N, 14.53.